Cas no 1226434-11-2 (2-(pyrazin-2-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide)

• Product Name: 2-(pyrazin-2-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide
• CAS No: 1226434-11-2
• MF: C₁₆H₁₀N₆OS₂
• MW: 366.420198917389
• CID: 5759833
• PubChem ID: 49676466
• Update Time: 2025-05-25

2-(pyrazin-2-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1226434-11-2
• AKOS024520003
• 2-(pyrazin-2-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)thiazole-4-carboxamide
• 2-(pyrazin-2-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide
• F5828-0177
• 2-pyrazin-2-yl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide

• Inchi： 1S/C16H10N6OS2/c23-14(13-9-24-15(20-13)11-7-18-4-5-19-11)22-16-21-12(8-25-16)10-2-1-3-17-6-10/h1-9H,(H,21,22,23)
• InChI Key： VPQXETZZANUKCJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NC=CC=2)N=C1NC(C1=CSC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 366.03575131g/mol
• Monoisotopic Mass: 366.03575131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(pyrazin-2-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide

Introduction to 2-(pyrazin-2-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide (CAS No. 1226434-11-2)

The compound 2-(pyrazin-2-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide, identified by the CAS registry number 1226434-11-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of nitrogen, sulfur, or oxygen atoms within their ring structures. The molecule's structure incorporates a pyrazine ring, a pyridine ring, and two thiazole rings, making it a complex yet fascinating compound to study.

The synthesis of this compound involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct the intricate framework of this molecule. The use of advanced synthetic techniques has enabled chemists to achieve high yields and excellent purity in the preparation of this compound. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for potential industrial applications.

One of the most intriguing aspects of this compound is its unique electronic properties. The presence of multiple heteroatoms within its structure imparts distinctive electronic characteristics that make it an attractive candidate for applications in materials science. For instance, studies have shown that this compound exhibits excellent electrical conductivity when incorporated into polymer matrices. This property has led researchers to explore its potential use in organic electronics, such as flexible displays and wearable devices.

In the field of pharmacology, this compound has garnered significant attention due to its promising biological activity. Preclinical studies have demonstrated that it possesses potent anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions. Furthermore, recent research has highlighted its potential as a modulator of key cellular pathways involved in neurodegenerative disorders such as Alzheimer's disease.

The structural complexity of this compound also makes it an ideal candidate for studying molecular recognition and self-assembling behaviors. Scientists have investigated its ability to form supramolecular assemblies under various conditions. These studies have revealed that the molecule can spontaneously organize into ordered nanostructures when subjected to specific environmental stimuli. Such self-assembling properties hold great promise for applications in nanotechnology and drug delivery systems.

From an analytical standpoint, the characterization of this compound has been carried out using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided valuable insights into its molecular structure and stability under different conditions. Additionally, computational chemistry approaches have been employed to predict its thermodynamic properties and reactivity profiles.

In conclusion, the compound 2-(pyrazin-2-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide (CAS No. 1226434-11) represents a remarkable example of modern organic chemistry's capabilities. Its versatile properties and potential applications across multiple disciplines underscore its importance as a subject of ongoing research efforts.